Cas no 1018151-04-6 (3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid)
3-[5-(Difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid is a specialized heterocyclic compound featuring a difluoromethyl-substituted triazolopyrimidine core coupled with a propanoic acid side chain. This structure imparts unique reactivity and potential biological activity, making it valuable in pharmaceutical and agrochemical research. The difluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid moiety offers versatility for further derivatization. Its well-defined molecular architecture supports applications in drug discovery, particularly as a scaffold for enzyme inhibition or receptor modulation. The compound's high purity and structural precision ensure reproducibility in synthetic and mechanistic studies. Suitable for advanced research, it serves as a key intermediate in developing novel bioactive molecules.
![3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid structure](https://www.kuujia.com/scimg/cas/1018151-04-6x500.png)
1018151-04-6 structure
Product name:3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
CAS No:1018151-04-6
MF:C9H8F2N4O3
MW:258.181628227234
MDL:MFCD10001656
CID:5214688
3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-[5-(difluoromethyl)-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
- 3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
- [1,2,4]Triazolo[1,5-a]pyrimidine-2-propanoic acid, 5-(difluoromethyl)-1,7-dihydro-7-oxo-
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- MDL： MFCD10001656
- Inchi： 1S/C9H8F2N4O3/c10-8(11)4-3-6(16)15-9(12-4)13-5(14-15)1-2-7(17)18/h3,8H,1-2H2,(H,17,18)(H,12,13,14)
- InChI Key： RYZPHVTUDAZDQB-UHFFFAOYSA-N
- SMILES： C12N=C(CCC(O)=O)NN1C(=O)C=C(C(F)F)N=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334936-500mg |
3-[5-(difluoromethyl)-7-oxo-4h,7h-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1018151-04-6 | 98% | 500mg |
￥15357 | 2023-03-01 | |
| Enamine | EN300-92488-1.0g |
3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1018151-04-6 | 85% | 1.0g |
$727.0 | 2023-02-11 | |
| Enamine | EN300-92488-0.5g |
3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1018151-04-6 | 85% | 0.5g |
$569.0 | 2023-09-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD516632-1g |
3-(5-(Difluoromethyl)-7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid |
1018151-04-6 | 98% | 1g |
￥2059.0 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334936-2.5g |
3-[5-(difluoromethyl)-7-oxo-4h,7h-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1018151-04-6 | 98% | 2.5g |
￥30844 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334936-1g |
3-[5-(difluoromethyl)-7-oxo-4h,7h-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1018151-04-6 | 98% | 1g |
￥19623 | 2023-03-01 | |
| Enamine | EN300-92488-0.25g |
3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1018151-04-6 | 85% | 0.25g |
$361.0 | 2023-09-01 | |
| 1PlusChem | 1P019SQ6-1g |
3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1018151-04-6 | 85% | 1g |
$962.00 | 2023-12-27 | |
| Ambeed | A406432-5g |
3-(5-(Difluoromethyl)-7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid |
1018151-04-6 | 98% | 5g |
$1269.0 | 2023-09-09 | |
| Enamine | EN300-92488-10g |
3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1018151-04-6 | 85% | 10g |
$3131.0 | 2023-09-01 |
3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid Related Literature
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1018151-04-6)3-[5-(difluoromethyl)-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
Purity:99%
Quantity:5g
Price ($):1687.0